Cas no 25150-27-0 (6,7-dichloro-1,3-benzothiazol-2-amine)

6,7-dichloro-1,3-benzothiazol-2-amine structure
25150-27-0 structure
Product Name:6,7-dichloro-1,3-benzothiazol-2-amine
CAS No:25150-27-0
MF:C7H4Cl2N2S
MW:219.091057777405
MDL:MFCD00082800
CID:52658
PubChem ID:91300
Update Time:2025-04-18

6,7-dichloro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-6,7-dichlorobenzothiazole
    • 6,7-Dichlorobenzothiazol-2-amine
    • 2-AMINO-5,6-DICHLOROBENZOTHIAZOLE
    • 2-Amino-6,7-dichloro benzothiaole
    • 2-Benzothiazolamine, 6,7-dichloro-
    • 5,6-Dichlorobenzo[d]thiazol-2-amine
    • 2-Amino-6,7-bis-brommethyl-3H-pteridin-4-on
    • 2-amino-6,7-bis-bromomethyl-3H-pteridin-4-one
    • 2-Amino-6,7-dichlorbenzothiazol
    • 2-amino-6,7-dichlorobenzthiazole
    • 4-Pteridinol,7-bis(bromomethyl)-
    • 6,7-dichloro-benzothiazol-2-ylamine
    • AC1NTJSM
    • NSC146792
    • 6,7-dichlorobenzo[d]thiazol-2-amine
    • 6,7-dichloro-1,3-benzothiazol-2-amine
    • 2-Amino-6,7-dichloro benzothiazole
    • FCH1329782
    • AK165873
    • 6,7-Dichloro-1,3-benzothiazol-2(3H)-imine
    • 6,7-bis(chloranyl)-1,3-benzothiazol-2-amine
    • C-5
    • DTXSID50948009
    • SB36183
    • CS-0060630
    • AC-27269
    • FT-0658654
    • A817071
    • A817666
    • EINECS 246-658-4
    • MFCD00082800
    • F2135-1233
    • AC-16277
    • NS00049940
    • SCHEMBL2069631
    • W17202
    • SY074464
    • DS-9040
    • AKOS015913036
    • EN300-2190712
    • 6,7-DICHLOROBENZO[D]THIAZOL-2(3H)-IMINE
    • 25150-27-0
    • YKHFWFMWXBZUHK-UHFFFAOYSA-N
    • FA151673
    • MDL: MFCD00082800
    • Inchi: 1S/C7H4Cl2N2S/c8-3-1-2-4-6(5(3)9)12-7(10)11-4/h1-2H,(H2,10,11)
    • InChI Key: YKHFWFMWXBZUHK-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC2=C1SC(N)=N2)Cl

Computed Properties

  • Exact Mass: 217.94742
  • Monoisotopic Mass: 217.947224
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.654
  • Boiling Point: 379.7±45.0°C at 760 mmHg
  • Flash Point: 183.5 ºC
  • PSA: 38.91

6,7-dichloro-1,3-benzothiazol-2-amine Security Information

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